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CAS No.: 500696-03-7

Cat. No.: B1274867

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Prepared by a Senior Application Scientist, this document provides a comprehensive technical

overview of Amino-(3-ethoxy-phenyl)-acetic acid. This guide is designed to be a vital

resource for professionals in research and drug development, offering a curated synthesis of its

chemical properties, synthesis, and potential applications. We will delve into the causality

behind experimental choices and ensure that the provided protocols are self-validating.

Compound Identification and Core Properties
Amino-(3-ethoxy-phenyl)-acetic acid, a substituted α-amino acid, holds interest within the

scientific community for its potential role as a building block in the synthesis of more complex

molecules, particularly in the realm of medicinal chemistry. Its structural similarity to other

biologically active phenylglycine derivatives suggests a potential for diverse pharmacological

applications.
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Table 1: Core Compound Identifiers[1]

Identifier Value

IUPAC Name 2-Amino-2-(3-ethoxyphenyl)acetic acid

CAS Number 500696-03-7

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Canonical SMILES CCOC1=CC=CC(=C1)C(C(=O)O)N

Table 2: Physicochemical Properties

Property Value Source/Method

Melting Point Data not available
Experimental determination

required

Boiling Point Data not available
Experimental determination

required

Solubility Data not available
Experimental determination

required

pKa Data not available
Predicted based on similar

structures

Note: Experimental data for the melting point, boiling point, and solubility of Amino-(3-ethoxy-
phenyl)-acetic acid are not readily available in published literature. The pKa values are

predicted to be in the typical range for the carboxylic acid and amino groups of an amino acid.

Synthesis and Purification
The synthesis of α-amino acids such as Amino-(3-ethoxy-phenyl)-acetic acid can be

approached through various established methods. A common and effective strategy is the

Strecker synthesis, which involves the reaction of an aldehyde with ammonia and cyanide,

followed by hydrolysis.
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Proposed Synthesis Pathway: Strecker Synthesis
The Strecker synthesis provides a robust and well-understood method for the preparation of α-

amino acids from aldehydes. The causality behind this choice lies in its versatility and the

commercial availability of the starting material, 3-ethoxybenzaldehyde.

Step 1: Aminonitrile Formation

Step 2: Hydrolysis

3-Ethoxybenzaldehyde

2-Amino-2-(3-ethoxyphenyl)acetonitrile

+ NH₃, HCN

Ammonia

Hydrogen Cyanide

2-Amino-2-(3-ethoxyphenyl)acetonitrile Amino-(3-ethoxy-phenyl)-acetic acidH₃O⁺ / Heat

Click to download full resolution via product page

Figure 1: Proposed Strecker synthesis of Amino-(3-ethoxy-phenyl)-acetic acid.

Detailed Experimental Protocol (Hypothetical)
This protocol is a generalized procedure based on established methodologies for the Strecker

synthesis and would require optimization for this specific substrate.

Step 1: Synthesis of 2-Amino-2-(3-ethoxyphenyl)acetonitrile

In a well-ventilated fume hood, a solution of 3-ethoxybenzaldehyde (1 equivalent) in a

suitable solvent (e.g., methanol) is prepared in a round-bottom flask equipped with a

magnetic stirrer.

To this solution, an aqueous solution of ammonium chloride (1.1 equivalents) and sodium

cyanide (1.1 equivalents) is added portion-wise while maintaining the temperature at 0-5 °C
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using an ice bath. The use of a cyanide salt necessitates extreme caution and adherence to

all safety protocols.

The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl

acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium

sulfate, and concentrated under reduced pressure to yield the crude aminonitrile.

Step 2: Hydrolysis to Amino-(3-ethoxy-phenyl)-acetic acid

The crude 2-amino-2-(3-ethoxyphenyl)acetonitrile is suspended in a solution of concentrated

hydrochloric acid.

The mixture is heated to reflux for 4-6 hours. The hydrolysis progress can be monitored by

TLC.

After cooling to room temperature, the reaction mixture is neutralized with a base (e.g.,

ammonium hydroxide) to its isoelectric point, at which the amino acid will precipitate.

The precipitated solid is collected by filtration, washed with cold water and a small amount of

cold ethanol, and then dried under vacuum to yield the crude Amino-(3-ethoxy-phenyl)-
acetic acid.

Purification
The crude product can be purified by recrystallization from a suitable solvent system, such as

water/ethanol. The purity of the final product should be assessed by High-Performance Liquid

Chromatography (HPLC) and confirmed by spectroscopic methods.

Spectroscopic Characterization (Predicted)
While experimental spectra for Amino-(3-ethoxy-phenyl)-acetic acid are not readily available,

we can predict the key spectroscopic features based on its structure and data from analogous

compounds.

Table 3: Predicted ¹H NMR Spectral Data (in D₂O)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.3-6.9 m 4H Aromatic protons

~4.8 s 1H α-proton (CH-NH₂)

~4.1 q 2H -O-CH₂-CH₃

~1.4 t 3H -O-CH₂-CH₃

Table 4: Predicted ¹³C NMR Spectral Data (in D₂O)

Chemical Shift (δ) ppm Assignment

~175 C=O (Carboxylic acid)

~158 Aromatic C-O

~130-115 Aromatic CH

~64 -O-CH₂-CH₃

~58 α-carbon (CH-NH₂)

~14 -O-CH₂-CH₃

Infrared (IR) Spectroscopy: Expected characteristic peaks would include a broad O-H stretch

from the carboxylic acid around 3000 cm⁻¹, N-H stretching vibrations from the amino group

around 3300-3400 cm⁻¹, a C=O stretch from the carboxylic acid around 1700-1725 cm⁻¹, and

C-O stretching from the ether group around 1250 cm⁻¹.

Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry, the expected

molecular ion peak [M+H]⁺ would be observed at m/z 196.0917.

Potential Applications and Biological Significance
While specific biological activities of Amino-(3-ethoxy-phenyl)-acetic acid have not been

extensively reported, its structural class, the aminophenylacetic acid derivatives, has shown

promise in various therapeutic areas.
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Precursor in Pharmaceutical Synthesis
The primary and most immediate application of this compound is as a specialized building

block in organic synthesis. The presence of three distinct functional groups—the amino group,

the carboxylic acid, and the ethoxy-substituted phenyl ring—provides multiple points for

chemical modification, making it a versatile scaffold for the construction of more complex

molecules with potential therapeutic value. For instance, derivatives of (S)-2-ethoxy-3-

phenylpropanoic acid, a structurally related pharmacophore, have shown selectivity and safety

in binding to PPAR-α and PPAR-γ receptors, which are important targets in metabolic diseases.

[2]

Analog for Structure-Activity Relationship (SAR) Studies
In drug discovery, understanding the structure-activity relationship is paramount. Amino-(3-
ethoxy-phenyl)-acetic acid can serve as a valuable tool in SAR studies. By incorporating this

non-natural amino acid into a peptide or small molecule library, researchers can probe the

effects of the 3-ethoxy-phenyl moiety on biological activity, receptor binding, and

pharmacokinetic properties.

Safety and Handling
As a fine chemical intended for research purposes, Amino-(3-ethoxy-phenyl)-acetic acid
should be handled with appropriate care and in accordance with standard laboratory safety

procedures.

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles are required.

Hand Protection: Compatible chemical-resistant gloves must be worn.

Skin and Body Protection: A laboratory coat should be worn.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Conclusion and Future Directions
Amino-(3-ethoxy-phenyl)-acetic acid represents a chemical entity with significant potential,

primarily as a versatile building block in the synthesis of novel compounds for drug discovery

and development. While a comprehensive experimental characterization is still needed, the

information presented in this guide, based on its structural properties and data from related

compounds, provides a solid foundation for its use in a research setting.

Future research should focus on:

The full experimental characterization of its physicochemical properties.

The development and optimization of efficient and scalable synthesis protocols.

The exploration of its biological activities through screening in various assay systems.

Its incorporation into peptide and small molecule libraries to investigate its potential as a

pharmacophore.
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By undertaking these further investigations, the scientific community can fully unlock the

potential of Amino-(3-ethoxy-phenyl)-acetic acid and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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